Cas no 34576-96-0 (3-Chloro-6-methylbenzoBthiophene-2-carboxylic Acid)

• Product Name: 3-Chloro-6-methylbenzoBthiophene-2-carboxylic Acid
• CAS No: 34576-96-0
• MF: C₁₀H₇ClO₂S
• MW: 226.679380655289
• MDL: MFCD00687576
• CID: 89088
• PubChem ID: 24883487
• Update Time: 2025-04-18

3-Chloro-6-methylbenzoBthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methylbenzo[b]thiophene-2-carboxylic acid
• 3-CHLORO-6-METHYLBENZO(B)THIOPHENE
• 3-Chloro-6-methylbenzothiophene-2-carboxylic acid
• 3-Chlor-6-methylbenzo< b> thiophen-2-carbonsaeure
• 3-chloro-6-methyl-2-benzo[b]thiophenecarboxylic acid
• 3-Chloro-6-methyl-benzo[b]thiophene-2-carboxylic acid
• AC1Q3LGR
• ACMC-20an6a
• CBMicro_023300
• CHEMBL2314523
• SureCN417349
• 3-chloro-6-methyl-1-benzothiophene-2-carboxylic acid
• KWGVHWHFCFSQAZ-UHFFFAOYSA-N
• 3-CHLORO-6-METHYLBENZO(B)THIOPHENE-2-CA&
• SR-01000412394
• Z228588844
• SR-01000412394-1
• EN300-69909
• GEO-00712
• BIM-0023181.P001
• DTXSID10355679
• (2-METHOXYCARBONYL)PHENYL-2-,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSE
• BDBM50424723
• AMY38479
• CS-0139343
• 3-Chloro-6-methylbenzo[b]thiophene-2-carboxylic acid, 97%
• 5539-78-6
• 34576-96-0
• SCHEMBL417349
• MFCD00687576
• CCG-10571
• VS-03886
• W-200316
• AG-690/36719028
• AKOS000267335
• Paeonolide
• BBL013609
• STK372259
• ALBB-000953
• 3-Chloro-6-methylbenzoBthiophene-2-carboxylic Acid

• MDL： MFCD00687576
• Inchi： 1S/C10H7ClO2S/c1-5-2-3-6-7(4-5)14-9(8(6)11)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： KWGVHWHFCFSQAZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC2C=C(C)C=CC=21

Computed Properties

• Exact Mass: 225.98561
• Monoisotopic Mass: 225.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.474
• Melting Point: 271-275 °C (lit.)
• Boiling Point: 405.5°C at 760 mmHg
• Flash Point: 199°C
• Refractive Index: 1.695
• PSA: 37.3
• LogP: 3.56130

3-Chloro-6-methylbenzoBthiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes